4-[4-(5-bromo-2-furoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: (5-bromofuran-2-yl)-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H20BrN5O2/c18-14-4-3-13(25-14)16(24)22-11-9-21(10-12-22)15-5-6-19-17(20-15)23-7-1-2-8-23/h3-6H,1-2,7-12H2
• InChI Key: FBEPVIXCHWRMPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)C(=O)C4=CC=C(O4)Br
• Molecular Formula: C17H20BrN5O2
• Molecular Weight: 406.3 g/mol

Description

4-[4-(5-bromo-2-furoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine is a useful research compound. Its molecular formula is C17H20BrN5O2 and its molecular weight is 406.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 405.08004 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

4-[4-(5-bromo-2-furoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine is a compound that can be derived from the synthesis of various heterocyclic compounds. Its synthesis involves reactions with a variety of reagents leading to the formation of pyrimidine, pyridine, and other derivatives. These compounds are tested for their antimicrobial activity, showcasing the potential of this compound derivatives in medical and pharmaceutical research. For instance, a study demonstrated the antimicrobial activity of coumarin derivatives synthesized from reactions involving 2-amino-4-(p-bromophenyl)-3-cyano(carboethoxy)-4H,5H-pyrano[3,2-c][1]benzopyran-5-ones (Al-Haiza, Mostafa, & El-kady, 2003).

Pharmacological Properties

The pharmacological exploration of derivatives related to this compound reveals their potential in various therapeutic areas. For example, pyrimidine derivatives have been evaluated for their anti-inflammatory and analgesic activities, presenting a promising avenue for the development of new medications. A study focused on the synthesis and evaluation of pyrimidine and bispyrimidine derivatives, highlighting the significant analgesic activity compared to standard drugs (Sondhi et al., 2007).

Antagonistic and Agonistic Activities

Compounds derived from this compound have shown to possess potent and selective agonistic or antagonistic activities towards various receptors. For instance, piperazine derivatives of 2-furanyl[1,2,4]triazolo[1,5-a][1,3,5]triazine, related structurally to the target compound, were found to be potent and selective adenosine A2a receptor antagonists, with implications for the treatment of Parkinson's disease (Vu et al., 2004).

Inhibition of Platelet Aggregation

In the realm of cardiovascular research, derivatives of this compound, specifically piperazinyl-glutamate-pyrimidines, have been identified as highly potent P2Y12 antagonists. These compounds are instrumental in inhibiting platelet aggregation, a crucial factor in the prevention of thrombotic events. This research avenue demonstrates the compound's potential in developing new therapeutic agents for cardiovascular diseases (Parlow et al., 2009).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical context in which the compound is used.